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Compound of Interest

Compound Name: B 193

CAS No.: 124824-14-2

Cat. No.: B054887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
B 193, also known as AMG 193, is a potent and orally active MTA-cooperative inhibitor of

Protein Arginine Methyltransferase 5 (PRMT5).[1][2][3] It selectively targets cancer cells with

methylthioadenosine phosphorylase (MTAP) deletion, a common genetic alteration in various

cancers.[4][5] In MTAP-deleted cells, the accumulation of methylthioadenosine (MTA) facilitates

the binding of AMG 193 to PRMT5, leading to enhanced inhibition of its methyltransferase

activity.[4][6] This targeted inhibition induces DNA damage, cell cycle arrest, and aberrant

mRNA splicing, ultimately leading to antitumor effects while sparing normal tissues with intact

MTAP.[4][7]

These application notes provide detailed protocols for the preparation and handling of AMG

193 solutions and summarize its stability data to aid in preclinical research and development.
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A summary of the key physicochemical properties and solubility of AMG 193 is presented in

Table 1. This data is essential for the accurate preparation of stock solutions and experimental

formulations.

Property Value Reference

Chemical Formula C₂₂H₁₉F₃N₄O₃ [1]

Molecular Weight 444.41 g/mol [1]

CAS Number 2790567-82-5 [1]

Solubility in DMSO 89 mg/mL (200.26 mM) [1][3]

Solubility in Ethanol 30 mg/mL [3]

Solubility in Water Insoluble [3]

Solution Preparation Protocols
Accurate and consistent preparation of AMG 193 solutions is critical for reproducible

experimental results. The following protocols detail the preparation of stock solutions and

formulations for in vitro and in vivo studies.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
Materials:

AMG 193 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Equilibrate the AMG 193 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of AMG 193 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.44 mg of AMG 193.

Add the appropriate volume of anhydrous DMSO to the AMG 193 powder. For a 10 mM

solution, add 1 mL of DMSO for every 4.44 mg of AMG 193.

Vortex the solution until the AMG 193 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) and sonication can be used to aid dissolution if precipitation occurs.[2][8]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Protocol 2: Formulation for In Vitro Cell-Based Assays
Materials:

10 mM AMG 193 DMSO stock solution (from Protocol 1)

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

Sterile dilution tubes

Procedure:

Thaw a single-use aliquot of the 10 mM AMG 193 DMSO stock solution.

Perform serial dilutions of the stock solution in the desired cell culture medium to achieve the

final working concentrations.

Ensure the final concentration of DMSO in the cell culture medium is consistent across all

experimental conditions and does not exceed a level that is toxic to the cells (typically ≤

0.5%).
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Protocol 3: Formulation for In Vivo Oral Administration
(Aqueous Suspension)
This formulation was used in preclinical xenograft studies.[4]

Materials:

AMG 193 powder

2% Hydroxypropyl methylcellulose (HPMC) in sterile water

0.1% Tween-80 in sterile water

pH meter and solutions for pH adjustment (e.g., HCl, NaOH)

Sterile tubes and homogenizer or sonicator

Procedure:

Prepare a solution of 2% HPMC and 0.1% Tween-80 in sterile water.

Adjust the pH of the vehicle solution to 2.0.[4]

Weigh the required amount of AMG 193 powder for the desired final concentration.

Add the AMG 193 powder to the vehicle solution.

Mix thoroughly using a vortex mixer and a homogenizer or sonicator to create a uniform

suspension.

This formulation should be stored at 2°C–8°C and protected from light. Mix well before each

oral administration.[4]

Protocol 4: Formulation for In Vivo Administration
(Solubilized Formulation)
This is a general formulation for achieving a clear solution for in vivo use.[2][8]
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Materials:

AMG 193 DMSO stock solution (e.g., 50 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl) or ddH₂O

Sterile tubes

Procedure:

Prepare a concentrated stock solution of AMG 193 in DMSO.

In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each

addition:

10% DMSO (from the concentrated stock)

40% PEG300

5% Tween-80

45% Saline or ddH₂O

For example, to prepare 1 mL of a 5 mg/mL working solution:

Add 100 µL of a 50 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix until clear.

Add 50 µL of Tween-80 and mix.

Add 450 µL of saline to reach a final volume of 1 mL.

The final solution should be clear. This working solution should be prepared fresh and used

on the same day for optimal results.[8]
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Stability and Storage
Proper storage of AMG 193 is essential to maintain its integrity and activity. The recommended

storage conditions are summarized in Table 2.

Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [3]

DMSO Stock Solution -80°C 1 year [3]

DMSO Stock Solution -20°C 1 month [3]

Aqueous Suspension 2°C–8°C Not specified [4]

Note: It is strongly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[2][3] While the product can be shipped at room temperature, long-term storage should

adhere to the conditions above.[1]
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Caption: Mechanism of action of B 193 (AMG 193).

Experimental Workflow
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Caption: General experimental workflow for B 193.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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